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Compound of Interest

Compound Name:
5-(Benzyloxy)-2-

(chloromethyl)pyridine

Cat. No.: B1341815 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical entities is

paramount. This guide provides the core data for 5-(Benzyloxy)-2-(chloromethyl)pyridine, a

key intermediate in synthetic chemistry.

Physicochemical Data
The essential molecular data for 5-(Benzyloxy)-2-(chloromethyl)pyridine is summarized in

the table below.

Property Value

Molecular Formula C13H12ClNO[1]

Molecular Weight 233.70 g/mol [1]

This compound's strategic functionalization, featuring a benzyloxy group and a reactive

chloromethyl group on a pyridine scaffold, makes it a versatile building block in the synthesis of

more complex molecules with potential therapeutic applications.[1] The pyridine nucleus is a

well-established "privileged scaffold" in medicinal chemistry, known for its presence in a wide

array of therapeutic agents.[1] The chloromethyl group at the 2-position offers a site for

nucleophilic substitution, while the benzyloxy group at the 5-position can be deprotected to

reveal a hydroxyl group for further molecular elaboration.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1341815?utm_src=pdf-interest
https://www.benchchem.com/product/b1341815?utm_src=pdf-body
https://www.benchchem.com/product/b1341815?utm_src=pdf-body
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/product/B1341815
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship Diagram
The following diagram illustrates the direct relationship between the compound's name and its

fundamental molecular properties.

5-(Benzyloxy)-2-(chloromethyl)pyridine

Molecular Formula:
C13H12ClNO

has

Molecular Weight:
233.70 g/mol

has

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1341815?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Structure-Property relationship for 5-(Benzyloxy)-2-(chloromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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